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Compound of Interest

Compound Name: Suchilactone

Cat. No.: B15577803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Suchilactone is a naturally occurring lignan, a class of polyphenolic compounds known for

their diverse biological activities. This technical guide provides a comprehensive overview of

the chemical structure, and physicochemical and biological properties of Suchilactone, with a

focus on its potential as a therapeutic agent. The information presented herein is intended to

support further research and development efforts involving this compound.

Chemical Structure and Identification
Suchilactone is chemically identified as (3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-

dimethoxyphenyl)methyl]oxolan-2-one.[1] Its structure is characterized by a butyrolactone core

with two distinct aromatic substituents.

Key Identifiers:

IUPAC Name: (3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-

dimethoxyphenyl)methyl]oxolan-2-one[1]

CAS Number: 50816-74-5[1][2]

Molecular Formula: C₂₁H₂₀O₆[1][2]
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Molecular Weight: 368.38 g/mol [3]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Suchilactone are not readily

available in the public domain. The following table summarizes the computed properties

available from chemical databases.
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Property Value Source

Molecular Weight 368.4 g/mol PubChem[1]

XLogP3 3.7 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
6 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Exact Mass 368.12598835 Da PubChem[1]

Monoisotopic Mass 368.12598835 Da PubChem[1]

Topological Polar Surface Area 63.2 Å² PubChem[1]

Heavy Atom Count 27 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 561 PubChem[1]

Isotope Atom Count 0 PubChem[1]

Defined Atom Stereocenter

Count
1 PubChem[1]

Undefined Atom Stereocenter

Count
0 PubChem[1]

Defined Bond Stereocenter

Count
1 PubChem[1]

Undefined Bond Stereocenter

Count
0 PubChem[1]

Covalently-Bonded Unit Count 1 PubChem[1]

Compound Is Canonicalized Yes PubChem[1]

Solubility and Storage:
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Suchilactone is reported to be soluble in organic solvents such as chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.[3][4]

For long-term storage, it is recommended to keep the compound desiccated at -20°C.[4]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Suchilactone are not available in the reviewed literature. However, this section outlines the

general methodologies typically employed for the characterization of lignan compounds.

Isolation and Purification
The isolation of lignans from plant material, such as Monsonia angustifolia, generally involves

the following steps:

Extraction: The dried and ground plant material is extracted with a suitable solvent, often

starting with a nonpolar solvent and progressively increasing the polarity.

Fractionation: The crude extract is then subjected to column chromatography over silica gel,

eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate fractions based on

polarity.

Purification: Fractions containing the compound of interest are further purified using

techniques like preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield the pure compound.

Structure Elucidation
The chemical structure of an isolated lignan is typically elucidated using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra provide

detailed information about the carbon-hydrogen framework of the molecule. 2D NMR

techniques such as COSY, HSQC, and HMBC are used to establish the connectivity

between atoms.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as carbonyls, hydroxyls, and aromatic rings.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the electronic transitions within the molecule, which can be characteristic of certain

chromophores.

Physicochemical Property Determination
Melting Point: The melting point of a solid compound is determined using a melting point

apparatus. A small amount of the crystalline solid is packed into a capillary tube and heated

at a controlled rate. The temperature range over which the solid melts is recorded.

Solubility: The solubility of a compound in various solvents is determined by adding a known

amount of the compound to a specific volume of the solvent at a given temperature. The

mixture is agitated until saturation is reached, and the concentration of the dissolved

compound is then measured.

Biological Activity and Signaling Pathway
Suchilactone has been shown to exhibit significant anti-cancer activity. Specifically, it has

been identified as an inhibitor of the SHP2 protein, a non-receptor protein tyrosine

phosphatase that plays a crucial role in cell growth and proliferation signaling pathways.

Mechanism of Action in Acute Myeloid Leukemia (AML)
Research has demonstrated that Suchilactone inhibits the growth of acute myeloid leukemia

(AML) cells.[2] The proposed mechanism of action involves the following steps:

Binding to SHP2: Suchilactone directly binds to the SHP2 protein.

Inhibition of SHP2 Activation: This binding event inhibits the activation of SHP2.

Downregulation of the ERK Pathway: The inactivation of SHP2 leads to the blockage of the

downstream Extracellular signal-Regulated Kinase (ERK) signaling pathway.
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Inhibition of Cell Proliferation and Induction of Apoptosis: By blocking the ERK pathway,

Suchilactone effectively inhibits the proliferation of AML cells and promotes their apoptosis

(programmed cell death).

The following diagram illustrates the signaling pathway affected by Suchilactone:
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Suchilactone inhibits the SHP2-ERK signaling pathway.

Conclusion
Suchilactone is a promising natural product with demonstrated anti-cancer properties,

particularly in the context of acute myeloid leukemia. Its ability to inhibit the SHP2 protein and

the downstream ERK signaling pathway highlights its potential as a lead compound for the

development of novel cancer therapeutics. While its fundamental chemical properties are

established, a significant opportunity exists for further research to fully characterize its

physicochemical properties through detailed experimental studies. Such data would be

invaluable for formulation development, pharmacokinetic profiling, and the overall

advancement of Suchilactone towards clinical application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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